Cas no 392703-17-2 (2-[(4,5-Diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1-hydroxypropan-2-yl)acetamide)
2-[(4,5-Diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1-hydroxypropan-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-((4,5-Diphenyloxazol-2-yl)thio)-N-(1-hydroxypropan-2-yl)acetamide
- 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1-hydroxypropan-2-yl)acetamide
- STK398638
- ST50808112
- 2-(4,5-diphenyl(1,3-oxazol-2-ylthio))-N-(2-hydroxy-isopropyl)acetamide
- 392703-17-2
- CS-0153996
- MFCD01250094
- AB01312924-01
- D81222
- BS-16701
- AKOS016331821
- NCGC00316781-01
- AKOS002283801
- 2-[(4,5-Diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1-hydroxypropan-2-yl)acetamide
-
- Inchi: 1S/C20H20N2O3S/c1-14(12-23)21-17(24)13-26-20-22-18(15-8-4-2-5-9-15)19(25-20)16-10-6-3-7-11-16/h2-11,14,23H,12-13H2,1H3,(H,21,24)
- InChI Key: MUVIHHZJXBTCQE-UHFFFAOYSA-N
- SMILES: S(C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)O1)CC(NC(C)CO)=O
Computed Properties
- Exact Mass: 368.11946368g/mol
- Monoisotopic Mass: 368.11946368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 101
2-[(4,5-Diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1-hydroxypropan-2-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HI259-250mg |
2-[(4,5-Diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1-hydroxypropan-2-yl)acetamide |
392703-17-2 | 97% | 250mg |
2702CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HI259-100mg |
2-[(4,5-Diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1-hydroxypropan-2-yl)acetamide |
392703-17-2 | 97% | 100mg |
1036CNY | 2021-05-07 | |
| Ambeed | A1194395-100mg |
2-((4,5-Diphenyloxazol-2-yl)thio)-N-(1-hydroxypropan-2-yl)acetamide |
392703-17-2 | 97% | 100mg |
$54.0 | 2025-02-25 | |
| Ambeed | A1194395-250mg |
2-((4,5-Diphenyloxazol-2-yl)thio)-N-(1-hydroxypropan-2-yl)acetamide |
392703-17-2 | 97% | 250mg |
$92.0 | 2025-02-25 | |
| Ambeed | A1194395-1g |
2-((4,5-Diphenyloxazol-2-yl)thio)-N-(1-hydroxypropan-2-yl)acetamide |
392703-17-2 | 97% | 1g |
$247.0 | 2025-02-25 | |
| Chemenu | CM519509-100mg |
2-((4,5-Diphenyloxazol-2-yl)thio)-N-(1-hydroxypropan-2-yl)acetamide |
392703-17-2 | 97% | 100mg |
$*** | 2023-03-29 | |
| Chemenu | CM519509-250mg |
2-((4,5-Diphenyloxazol-2-yl)thio)-N-(1-hydroxypropan-2-yl)acetamide |
392703-17-2 | 97% | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM519509-1g |
2-((4,5-Diphenyloxazol-2-yl)thio)-N-(1-hydroxypropan-2-yl)acetamide |
392703-17-2 | 97% | 1g |
$*** | 2023-03-29 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X49335-100mg |
2-((4,5-Diphenyloxazol-2-yl)thio)-N-(1-hydroxypropan-2-yl)acetamide |
392703-17-2 | 97% | 100mg |
¥690.0 | 2024-07-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HI259-200mg |
2-[(4,5-Diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1-hydroxypropan-2-yl)acetamide |
392703-17-2 | 97% | 200mg |
1564.0CNY | 2021-07-15 |
2-[(4,5-Diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1-hydroxypropan-2-yl)acetamide Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 2-[(4,5-Diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1-hydroxypropan-2-yl)acetamide
Comprehensive Overview of 2-[(4,5-Diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1-hydroxypropan-2-yl)acetamide (CAS No. 392703-17-2)
2-[(4,5-Diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1-hydroxypropan-2-yl)acetamide (CAS No. 392703-17-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities. The presence of both sulfanyl and hydroxypropan groups in its structure makes it a promising candidate for drug development, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.
In recent years, the demand for oxazole-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in 2-[(4,5-Diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1-hydroxypropan-2-yl)acetamide due to its potential as a small-molecule inhibitor or modulator in therapeutic applications. Its CAS No. 392703-17-2 serves as a critical identifier in databases, ensuring accurate referencing in patents and scientific literature. The compound's molecular weight and solubility properties are also key factors in its formulation and delivery strategies.
The synthesis of 2-[(4,5-Diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1-hydroxypropan-2-yl)acetamide involves multi-step organic reactions, including the formation of the oxazole ring and subsequent functionalization with the sulfanyl and acetamide groups. These steps require precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize the compound, ensuring its structural integrity and suitability for further studies.
One of the most searched topics related to this compound is its potential role in drug discovery and targeted therapy. With the rise of personalized medicine, researchers are exploring how 2-[(4,5-Diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1-hydroxypropan-2-yl)acetamide can be tailored to interact with specific biological targets. For instance, its oxazole core may exhibit affinity for proteins involved in cell signaling pathways, making it a valuable tool for studying diseases like cancer and autoimmune disorders.
Another area of interest is the compound's stability and bioavailability, which are critical for its practical application. Recent studies have focused on optimizing its pharmacokinetic properties through structural modifications or formulation enhancements. These efforts align with the broader trend in pharmaceutical research to develop bioactive molecules with improved efficacy and safety profiles.
In addition to its therapeutic potential, 2-[(4,5-Diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1-hydroxypropan-2-yl)acetamide is also being investigated for its utility in material science. The oxazole moiety, known for its electron-rich nature, could contribute to the development of organic semiconductors or fluorescent probes. This interdisciplinary appeal underscores the compound's versatility and relevance in cutting-edge research.
For those seeking detailed information about CAS No. 392703-17-2, it is essential to consult reliable sources such as peer-reviewed journals and chemical databases. The compound's IUPAC name and structural formula are often used as search terms, reflecting the growing interest in its chemical and biological properties. As research progresses, 2-[(4,5-Diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1-hydroxypropan-2-yl)acetamide is poised to play a pivotal role in advancing both scientific knowledge and practical applications.
392703-17-2 (2-[(4,5-Diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1-hydroxypropan-2-yl)acetamide) Related Products
- 5999-26-8(2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide)
- 59716-84-6(Acetamide, N-[2-[(4,5-diphenyl-2-oxazolyl)thio]ethyl]-)
- 59716-72-2( )
- 59716-78-8(2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]ethanamine)
- 356581-07-2(2-(4,5-Diphenyl-oxazol-2-ylsulfanyl)-N-(4-ethoxy-phenyl)-acetamide)
- 564454-00-8(2-(4,5-Diphenyl-oxazol-2-ylsulfanyl)-N-(2-ethoxy-phenyl)-acetamide)
- 59716-73-3(2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-1-(piperidin-1-yl)ethanone)
- 874374-11-5(1,4-Benzenedicarboxylic acid,2-[[[(4,5-diphenyl-2-oxazolyl)thio]acetyl]amino]-)
- 802950-60-3(N-Cyclohexyl-2-(4,5-diphenyl-oxazol-2-ylsulfanyl)-acetamide)
- 60246-98-2(1-Propanone,3-[(4,5-diphenyl-2-oxazolyl)thio]-1-(1-piperidinyl)-)